Cas no 60106-99-2 (methyl 3-({amino[bis(2-chloroethyl)amino]phosphoryl}oxy)propanoate)

• Product name: methyl 3-({amino[bis(2-chloroethyl)amino]phosphoryl}oxy)propanoate
• CAS No: 60106-99-2
• MF: C₈H₁₇Cl₂N₂O₄P
• MW: 307.111341238022
• CID: 951237
• PubChem ID: 286619

methyl 3-({amino[bis(2-chloroethyl)amino]phosphoryl}oxy)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-({amino[bis(2-chloroethyl)amino]phosphoryl}oxy)propanoate
• NSC-145125
• NSC145125
• DTXSID80301648
• 60106-99-2

• Inchi： InChI=1S/C8H17Cl2N2O4P/c1-15-8(13)2-7-16-17(11,14)12(5-3-9)6-4-10/h2-7H2,1H3,(H2,11,14)
• InChI Key： JRFCHCZLHFAFOR-UHFFFAOYSA-N
• SMILES： COC(=O)CCOP(=O)(N)N(CCCl)CCCl

Computed Properties

• Exact Mass: 306.03051
• Monoisotopic Mass: 306.0302994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 81.86